Cas no 1233955-69-5 (Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate
• CAS No: 1233955-69-5
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 4788482
• Update Time: 2025-10-28

Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate
• tert-butyl 4-(methylcarbamoylamino)piperidine-1-carboxylate
• TERT-BUTYL 4-[(METHYLCARBAMOYL)AMINO]PIPERIDINE-1-CARBOXYLATE
• Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate

• Inchi： 1S/C12H23N3O3/c1-12(2,3)18-11(17)15-7-5-9(6-8-15)14-10(16)13-4/h9H,5-8H2,1-4H3,(H2,13,14,16)
• InChI Key： SINHKVHBWLTXJX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)NC(NC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 0.8
• Topological Polar Surface Area: 70.7

Additional information on Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate

Recent Advances in the Application of Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate (CAS: 1233955-69-5) in Chemical Biology and Pharmaceutical Research

The compound Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate (CAS: 1233955-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine backbone and tert-butyl carbamate group, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs).

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate as a precursor to develop compounds with improved selectivity and pharmacokinetic properties. The study reported a significant reduction in off-target effects compared to earlier generation inhibitors, suggesting its potential in treating B-cell malignancies and autoimmune diseases.

In the realm of neurodegenerative disease research, a team at the University of Cambridge recently employed this compound in the development of sigma-1 receptor modulators. Their findings, published in ACS Chemical Neuroscience, revealed that derivatives of Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate exhibited neuroprotective effects in cellular models of Parkinson's disease. The compound's ability to cross the blood-brain barrier while maintaining structural stability was particularly noteworthy.

From a synthetic chemistry perspective, advancements in the scalable production of Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate have been reported. A 2024 patent application by a major pharmaceutical company detailed an optimized synthetic route that improved yield from 65% to 89% while reducing hazardous byproducts. This development addresses previous challenges in large-scale production, making the compound more accessible for preclinical and clinical studies.

The compound's unique structural features have also enabled its application in PROTAC (Proteolysis Targeting Chimera) technology. Recent work published in Nature Chemical Biology demonstrated its utility as a linker molecule in the design of targeted protein degraders. The researchers highlighted the compound's optimal length and flexibility, which facilitated efficient formation of the ternary complex between the target protein and E3 ubiquitin ligase.

Looking forward, the versatility of Tert-Butyl 4-(3-methylureido)piperidine-1-carboxylate continues to inspire innovative applications across multiple therapeutic areas. Current clinical trials involving derivatives of this compound show promise in oncology, inflammation, and central nervous system disorders. As research progresses, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics.